2-((2-(4-ethoxy-3-methoxyphenyl)-5-phenyl-1H-imidazol-4-yl)thio)-N-(3-methoxypropyl)acetamide

• IUPAC Name: 2-[[2-(4-ethoxy-3-methoxyphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl]-N-(3-methoxypropyl)acetamide
• InChI: InChI=1S/C24H29N3O4S/c1-4-31-19-12-11-18(15-20(19)30-3)23-26-22(17-9-6-5-7-10-17)24(27-23)32-16-21(28)25-13-8-14-29-2/h5-7,9-12,15H,4,8,13-14,16H2,1-3H3,(H,25,28)(H,26,27)
• InChI Key: HLKSVYCAOITNDD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=NC(=C(N2)C3=CC=CC=C3)SCC(=O)NCCCOC)OC
• Molecular Formula: C24H29N3O4S
• Molecular Weight: 455.6 g/mol

Description

2-((2-(4-ethoxy-3-methoxyphenyl)-5-phenyl-1H-imidazol-4-yl)thio)-N-(3-methoxypropyl)acetamide is a useful research compound. Its molecular formula is C24H29N3O4S and its molecular weight is 455.57. The purity is usually 95%.
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Scientific Research Applications

Thiophene Analogs and Carcinogenicity Evaluation

A study explored the synthesis and evaluation of thiophene analogs of carcinogens, such as benzidine and 4-aminobiphenyl, for potential carcinogenicity. These compounds, including thiophene derivatives, were assessed in vitro for their carcinogenic potential. Although not directly related to the specified compound, this research indicates the scientific interest in evaluating the biological activities of structurally novel compounds and their potential health impacts (Ashby et al., 1978).

Paracetamol Metabolism and Genetic Differences

Research on paracetamol (acetaminophen) metabolism highlighted the importance of understanding how different metabolic pathways, including glucuronidation and sulfation, can affect the drug's efficacy and toxicity. Studies on genetic differences in metabolism underscore the relevance of personalized medicine approaches in the development and application of pharmaceuticals (Li-zi Zhao & G. Pickering, 2011).

Advanced Oxidation Processes for Drug Degradation

A review on the degradation of acetaminophen by advanced oxidation processes (AOPs) discussed the pathways, by-products, and biotoxicity of degradation products. This research highlights the environmental and health considerations of pharmaceutical compounds, including their removal from water sources (Mohammad Qutob et al., 2022).

Cytochrome P450 Enzymes and Drug Metabolism

A study on the inhibitors of cytochrome P450 isoforms in human liver microsomes addressed the complexity of drug metabolism and the significance of understanding how different drugs interact with metabolic enzymes. This research is pertinent to drug development and safety evaluation processes (S. C. Khojasteh et al., 2011).